N-benzyl-2-((3-(4-methoxyphenyl)-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide

Specification

• CAS No.: 2034480-95-8
• Molecular Formula: C28H24N4O3S
• Molecular Weight: 496.59
• IUPAC Name: N-benzyl-2-[[3-(4-methoxyphenyl)-4-oxo-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• Standard InChI: InChI=1S/C28H24N4O3S/c1-35-22-14-12-21(13-15-22)32-27(34)26-25(23(17-30-26)20-10-6-3-7-11-20)31-28(32)36-18-24(33)29-16-19-8-4-2-5-9-19/h2-15,17,30H,16,18H2,1H3,(H,29,33)
• Standard InChI Key: DHEQZQWCJOVJAR-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)N2C(=O)C3=C(C(=CN3)C4=CC=CC=C4)N=C2SCC(=O)NCC5=CC=CC=C5

Introduction

The compound N-benzyl-2-((3-(4-methoxyphenyl)-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide is a complex organic molecule with potential applications in medicinal chemistry, particularly in the development of pharmaceuticals. This compound belongs to the class of thioacetamides and features a pyrrolo[3,2-d]pyrimidine core, which is of significant interest due to its heterocyclic structure incorporating nitrogen and sulfur.

Synthesis and Preparation

The synthesis of N-benzyl-2-((3-(4-methoxyphenyl)-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide typically involves multi-step organic reactions. These processes often require careful control of reaction conditions such as temperature, solvent choice, and reaction time to ensure high yields and purity. Characterization techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are essential for confirming the structure of the synthesized compound.

Potential Biological Activity

Compounds with similar structures to N-benzyl-2-((3-(4-methoxyphenyl)-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide are of interest in pharmaceutical research due to their potential biological activities. These activities can include inhibition of specific enzymes or interactions with cellular targets, which may lead to therapeutic effects.

Research Findings and Applications

While specific research findings on N-benzyl-2-((3-(4-methoxyphenyl)-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide are not detailed in the available literature, compounds with similar structures are being explored for their potential in drug development. The pyrrolo[3,2-d]pyrimidine core is particularly noteworthy for its potential in targeting various biological pathways.

Data Table: Comparison of Similar Compounds

Compound Name	Molecular Weight (g/mol)	Core Structure	Potential Biological Activity
N-(sec-butyl)-2-((3-(4-methoxyphenyl)-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide	462.57	Pyrrolo[3,2-d]pyrimidine	Potential in pharmaceuticals
N-benzyl-2-((3-(4-methoxyphenyl)-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide	Not specified	Pyrrolo[3,2-d]pyrimidine	Potential in drug development